Cas no 1261774-06-4 (3-Nitro-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Nitro-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261774-06-4
• MF: C₁₂H₄Cl₃F₃N₂O₂
• MW: 371.526570320129
• CID: 4969814
• Update Time: 2025-10-29

3-Nitro-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F3N2O2/c13-7-3-9(15)8(14)2-6(7)11-10(20(21)22)1-5(4-19-11)12(16,17)18/h1-4H
• InChI Key： NXNWKZOTUOHHBG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC(C(F)(F)F)=CN=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 421
• XLogP3: 5.1
• Topological Polar Surface Area: 58.7

Additional information on 3-Nitro-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

Comprehensive Analysis of 3-Nitro-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261774-06-4)

The compound 3-Nitro-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261774-06-4) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This nitro-substituted pyridine derivative features a trichlorophenyl group and a trifluoromethyl moiety, making it a subject of interest in various research fields, including agrochemicals, pharmaceuticals, and material science. Its molecular formula, C₁₂H₅Cl₃F₃N₂O₂, reflects its complex architecture, which contributes to its distinct chemical behavior.

One of the most frequently searched questions about this compound revolves around its synthesis and reactivity. Researchers often inquire about the optimal conditions for its preparation, given the challenges posed by the presence of multiple halogen atoms and the nitro group. The electrophilic aromatic substitution and nucleophilic displacement reactions are commonly explored to modify its structure for specific applications. Additionally, the thermal stability and solubility of this compound are critical parameters that influence its utility in industrial processes.

In the context of agrochemical applications, 3-Nitro-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine has been investigated as a potential intermediate for the development of novel pesticides. Its halogen-rich structure is believed to contribute to its bioactivity, particularly in targeting pest-specific enzymes. However, the environmental impact of such compounds remains a hot topic, with researchers focusing on degradation pathways and ecotoxicological profiles to ensure sustainable use.

The pharmaceutical potential of this compound is another area of intense exploration. Its nitro group and trifluoromethyl functionality make it a candidate for drug discovery, particularly in the design of antimicrobial and anti-inflammatory agents. Recent studies have highlighted its ability to interact with biological targets, such as enzymes involved in inflammatory pathways. However, the toxicity and metabolic stability of such derivatives must be thoroughly evaluated before clinical applications can be considered.

From a material science perspective, the 3-Nitro-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine compound has shown promise in the development of advanced materials. Its electron-withdrawing groups enhance its suitability for use in organic electronics, such as OLEDs and photovoltaic devices. The compound's ability to influence charge transport and luminescent properties is a key focus of ongoing research, aligning with the growing demand for energy-efficient technologies.

Another trending topic related to this compound is its analytical characterization. Techniques such as HPLC, GC-MS, and NMR spectroscopy are frequently employed to assess its purity and structural integrity. Researchers often search for optimized chromatographic conditions to separate and quantify this compound in complex mixtures, underscoring the importance of robust analytical methods in its study.

In conclusion, 3-Nitro-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261774-06-4) represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups continue to inspire innovative research, addressing both scientific and industrial challenges. As interest in sustainable and high-performance materials grows, this compound is likely to remain at the forefront of scientific inquiry.